6-(3-Bromophenyl)-7-butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

• Molecular Formula: C21H19BrN4O2S
• Molecular Weight: 471.4 g/mol
• IUPAC Name: 1-[6-(3-bromophenyl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]butan-1-one
• InChI: InChI=1S/C21H19BrN4O2S/c1-3-7-17(27)26-16-11-5-4-10-15(16)18-19(23-21(29-2)25-24-18)28-20(26)13-8-6-9-14(22)12-13/h4-6,8-12,20H,3,7H2,1-2H3
• InChI Key: HZXXEGYZHJHGQV-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=CC(=CC=C4)Br

Description

6-(3-Bromophenyl)-7-butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a chemical compound that belongs to the class of benzoxazepines. It has been extensively studied for its potential applications in scientific research due to its unique chemical properties and mechanism of action.

Mechanism of Action

The mechanism of action of 6-(3-Bromophenyl)-7-butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and receptors, including acetylcholinesterase and the N-methyl-D-aspartate (NMDA) receptor. This inhibition leads to a reduction in inflammation and cell death, which may be responsible for its therapeutic effects.
Biochemical and Physiological Effects:
6-(3-Bromophenyl)-7-butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and cell death, which may be responsible for its anti-inflammatory and anti-cancer properties. It has also been shown to improve cognitive function and memory, which may be responsible for its potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-(3-Bromophenyl)-7-butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is its unique chemical properties and mechanism of action. This makes it a valuable tool for scientific research in a wide range of fields. However, one of the limitations of this compound is its complex synthesis method, which may make it difficult to obtain in large quantities for some experiments.

Future Directions

There are many potential future directions for the study of 6-(3-Bromophenyl)-7-butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine. One area of research could be the development of new synthesis methods that are more efficient and cost-effective. Another area of research could be the development of new derivatives of this compound that have improved biological activity and reduced toxicity. Additionally, this compound could be studied further for its potential use in the treatment of neurological disorders and other diseases.

Synthesis Methods

The synthesis of 6-(3-Bromophenyl)-7-butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is a complex process that involves multiple steps. The synthesis method typically involves the reaction of 3-bromoaniline with butyryl chloride to form 3-bromo-N-butyrylaniline. This intermediate compound is then reacted with thioacetic acid to form 3-(methylsulfanyl)-N-butyryl-3-bromoaniline. The final step involves the reaction of this intermediate with 2-chloro-4,6-dimethoxy-1,3,5-triazine to form 6-(3-Bromophenyl)-7-butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine.

Scientific Research Applications

6-(3-Bromophenyl)-7-butyryl-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.